7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine

• IUPAC Name: 7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine
• InChI: InChI=1S/C7H4FIN2/c8-5-2-10-1-4-6(9)3-11-7(4)5/h1-3,11H
• InChI Key: FNNIQQCSVDCRSL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=CN=CC(=C2N1)F)I
• Molecular Formula: C7H4FIN2
• Molecular Weight: 262.02 g/mol

Description

“7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine” is a chemical compound with the molecular formula C7H4FIN2. It is a member of the pyrrolopyridine family, which are bicyclic heterocyclic compounds.

Synthesis Analysis

The synthesis of pyrrolopyridine derivatives, including “7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine”, has been reported in various studies. The methods for their synthesis are systematized according to the method to assemble the pyrazolopyridine system.

Molecular Structure Analysis

The molecular structure of “7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine” consists of a pyrrolopyridine core with a fluorine atom at the 7-position and an iodine atom at the 3-position.

Scientific Research Applications

Fluorescent Chemosensors

New fluorophores based on the pyrrolo[3,4-c]pyridine framework, a close analog to 7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine, have been synthesized and demonstrated high selectivity for Fe3+/Fe2+ cations. These compounds, due to their good fluorescence activity, have potential applications in biological imaging, such as visualizing iron ions in living HepG2 cells (Maity et al., 2018).

Synthesis and Functionalization

The synthesis and functionalization of pyrrolo[2,3-b]pyridine derivatives, which share a similar structural motif with 7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine, have been explored for various applications. For example, a practical synthesis method has been developed for pharmaceutical intermediates, showcasing the potential of this chemical scaffold in drug discovery and development (Wang et al., 2006).

Electrophilic Cyclization and Skeletal Transformation

A study demonstrated the regioselective preparation of fluorine-containing pentasubstituted pyridine derivatives through intermolecular cyclization and subsequent skeletal transformation, highlighting the versatility of pyridine derivatives in synthetic chemistry (Suzuki et al., 2007).

Kinase Inhibitors

Derivatives of pyrrolo[2,3-b]pyridine, structurally related to 7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine, have been studied as potential c-Met kinase inhibitors. The synthesis, design, and biological evaluation of these compounds provide insights into their application in therapeutic interventions targeting specific kinases (Liu et al., 2016).

Antimycobacterial and Antimicrobial Compounds

A series of pyrrolo[3,2-c]pyridine Mannich bases were synthesized and evaluated for their antimicrobial activities. The study underscores the potential of these compounds in developing new antimycobacterial and antimicrobial agents, illustrating the biomedical applications of pyrrolo[3,2-c]pyridine derivatives (Jose et al., 2017).

Future Directions

The future directions for “7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine” could involve further exploration of its synthesis, properties, and potential applications. Given the interest in pyrrolopyridine derivatives for their activities against FGFRs, there could be potential for “7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine” in this area.

Synthesis routes and methods

Procedure details

To a solution of 7-fluoro-pyrrolo[3,2-c]pyridine (Preparation 62, 5 g, 36.76 mmol) in anhydrous DMF (35 mL) was added NIS (9 g, 40.44 mmol), and the reaction stirred at room temperature for 4 hours. The reaction was diluted with water and EtOAc. The organic layer was collected, washed with saturate aqueous NaHCO3 solution, brine, dried over sodium sulphate and concentrated in vacuo. The residue was purified using silica gel column chromatography eluting with 50-100% EtOAc in heptanes followed by 5% MeOH in DCM to afford the title compound (5 g).